Cas no 1534080-33-5 (3-(1-Bromoethyl)oxane)

• Product Name: 3-(1-Bromoethyl)oxane
• CAS No: 1534080-33-5
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• MDL: MFCD21776274
• CID: 5618128
• PubChem ID: 66468864
• Update Time: 2025-06-08

3-(1-Bromoethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 1534080-33-5
• 3-(1-bromoethyl)oxane
• AKOS015814296
• EN300-2904849
• 3-(1-Bromoethyl)oxane

• MDL： MFCD21776274
• Inchi： 1S/C7H13BrO/c1-6(8)7-3-2-4-9-5-7/h6-7H,2-5H2,1H3
• InChI Key： NDQYGDYNCDEWGC-UHFFFAOYSA-N
• SMILES： BrC(C)C1COCCC1

Computed Properties

• Exact Mass: 192.01498g/mol
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(1-Bromoethyl)oxane

Introduction to 3-(1-Bromoethyl)oxane (CAS No. 1534080-33-5)

3-(1-Bromoethyl)oxane, with the CAS number 1534080-33-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a bromoethyl group attached to an oxane ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways and potential applications in drug discovery.

The molecular formula of 3-(1-Bromoethyl)oxane is C₇H₁₅BrO, and its molecular weight is approximately 187.09 g/mol. The compound is typically synthesized through the reaction of oxane with 1-bromoethane in the presence of a suitable catalyst, such as a strong acid or a phase-transfer catalyst. This synthesis method is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of physical properties, 3-(1-Bromoethyl)oxane is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various organic reactions and purification processes.

The chemical reactivity of 3-(1-Bromoethyl)oxane is primarily influenced by the presence of the bromoethyl group. This functional group can undergo various reactions, including nucleophilic substitution (SN2), elimination (E2), and radical reactions. These reactivity patterns make it a versatile intermediate for the synthesis of more complex molecules, particularly those with bioactive properties.

In the context of medicinal chemistry, 3-(1-Bromoethyl)oxane has shown promise as a building block for the development of novel pharmaceuticals. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, researchers at the University of California have reported the successful synthesis of a series of oxane derivatives using 3-(1-Bromoethyl)oxane as a key intermediate. These derivatives exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways.

An important aspect of the use of 3-(1-Bromoethyl)oxane in drug discovery is its ability to introduce bromine atoms into target molecules. Bromine atoms can serve as handles for further functionalization or as isotopic labels for pharmacokinetic studies. This flexibility enhances the compound's utility in both early-stage drug discovery and later-stage optimization processes.

Beyond its applications in medicinal chemistry, 3-(1-Bromoethyl)oxane has also found use in materials science and polymer chemistry. Its ability to undergo controlled radical polymerization makes it a valuable monomer for the synthesis of functional polymers with tailored properties. For example, researchers at MIT have utilized 3-(1-Bromoethyl)oxane-based monomers to develop polymers with enhanced mechanical strength and biocompatibility, which have potential applications in tissue engineering and drug delivery systems.

The environmental impact of 3-(1-Bromoethyl)oxane is another area of ongoing research. While it is not classified as a hazardous substance under current regulations, its potential environmental fate and effects are being studied to ensure its safe use in industrial processes. Preliminary studies suggest that it degrades readily under aerobic conditions, minimizing its long-term environmental impact.

In conclusion, 3-(1-Bromoethyl)oxane (CAS No. 1534080-33-5) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental research. Its unique chemical structure and reactivity make it an important intermediate for the development of novel pharmaceuticals and functional materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact across multiple scientific disciplines.